4-chloro-N-(3,4-difluorophenyl)-1-ethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-chloro-N-(3,4-difluorophenyl)-1-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H10ClF2N3O/c1-2-18-6-8(13)11(17-18)12(19)16-7-3-4-9(14)10(15)5-7/h3-6H,2H2,1H3,(H,16,19)
• InChI Key: XFHGQJYKAYGFBO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(=O)NC2=CC(=C(C=C2)F)F)Cl
• Molecular Formula: C12H10ClF2N3O
• Molecular Weight: 285.68 g/mol

Description

4-chloro-N-(3,4-difluorophenyl)-1-ethyl-1H-pyrazole-3-carboxamide is a chemical compound that has been synthesized for its potential applications in scientific research. This compound has been found to have a unique mechanism of action that can be used to study various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-chloro-N-(3,4-difluorophenyl)-1-ethyl-1H-pyrazole-3-carboxamide involves the inhibition of certain enzymes and receptors. This compound has been found to bind to the active site of these enzymes and receptors, preventing them from carrying out their normal functions.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. This compound has been shown to affect the activity of certain enzymes and receptors, leading to changes in cellular processes. It has also been found to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-N-(3,4-difluorophenyl)-1-ethyl-1H-pyrazole-3-carboxamide in lab experiments is its specificity. This compound has been found to selectively inhibit certain enzymes and receptors, making it a valuable tool for studying their functions. However, one limitation of using this compound is its potential toxicity. Careful handling and disposal of this compound are necessary to prevent harm to researchers and the environment.

Future Directions

There are several future directions for the use of 4-chloro-N-(3,4-difluorophenyl)-1-ethyl-1H-pyrazole-3-carboxamide in scientific research. One potential direction is the investigation of its anti-cancer properties, particularly in the treatment of certain types of tumors. Another direction is the study of its effects on the immune system, which could lead to the development of new therapies for autoimmune diseases. Additionally, this compound could be used to study the role of certain proteins in neurological disorders, such as Alzheimer's disease.

Synthesis Methods

The synthesis of 4-chloro-N-(3,4-difluorophenyl)-1-ethyl-1H-pyrazole-3-carboxamide involves the reaction of 3,4-difluoroaniline with ethyl chloroformate, followed by the addition of 4-chloropyrazole and sodium azide. The resulting product is then treated with acetic anhydride to yield the final compound.

Scientific Research Applications

4-chloro-N-(3,4-difluorophenyl)-1-ethyl-1H-pyrazole-3-carboxamide has been found to have various applications in scientific research. This compound has been used to study the mechanism of action of certain enzymes and receptors. It has also been used to investigate the role of certain proteins in various physiological processes.